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Compound of Interest

Compound Name: Methyllycaconitine citrate

Cat. No.: B15623058

Methyllycaconitine Citrate Technical Support
Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability and long-term storage of
Methyllycaconitine citrate (MLA).

Frequently Asked Questions (FAQSs)

Q1: What is the recommended long-term storage condition for solid Methyllycaconitine
citrate?

Al: Solid Methyllycaconitine citrate should be stored at -20°C under desiccating conditions.
Following this recommendation, the product can be stored for at least four years.[1]

Q2: How should I store reconstituted Methyllycaconitine citrate solutions?

A2: For reconstituted stock solutions, it is recommended to aliquot the solution to prevent
repeated freeze-thaw cycles.[2][3] For short-term storage, solutions can be kept at -20°C for up
to one month.[2] For longer-term storage, it is advisable to store the aliquots at -80°C, which
will maintain stability for up to six months.[2]

Q3: In which solvents can | dissolve Methyllycaconitine citrate?
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A3: Methyllycaconitine citrate is soluble in water up to 10 mM and in DMSO up to 100 mM.[4]
Q4: Is Methyllycaconitine citrate light sensitive?

A4: While specific photostability data is not readily available, it is recommended to protect the
compound from light.[3]

Troubleshooting Guide

Issue Possible Cause Recommended Solution
Unexpected experimental ) Ensure the solid compound is
Improper storage of the solid
results or loss of compound stored at -20°C under dry

o compound. .
activity. conditions.

Aliquot stock solutions and

store at -20°C for short-term or
Improper storage of the ]
] ) -80°C for long-term use. Avoid
reconstituted solution. ]
multiple freeze-thaw cycles.[2]

[3]

, ) It is recommended to prepare
Degradation of the working ) )
working solutions fresh on the

solution.
day of the experiment.[2]
Methyllycaconitine citrate is
soluble in water (up to 10 mM)
Difficulty dissolving the Incorrect solvent or and DMSO (up to 100 mM).[4]
compound. concentration. Ensure you are using an

appropriate solvent and not

exceeding the solubility limit.

If the compound has not been

stored correctly, it may have
Compound has degraded due ) )
) degraded. It is advisable to
to improper storage. _
use a fresh vial of the

compound.

Stability and Storage Conditions Summary
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Storage . .
Form Duration Additional Notes
Temperature
Store under
] Up to 4 years or ) )
Solid -20°C desiccating
more[1] N
conditions.
_ Aliquot to avoid
Reconstituted Stock
] -20°C Up to 1 month[2] freeze-thaw cycles.[2]
Solution
[3]
] Aliguot to avoid
Reconstituted Stock
-80°C Up to 6 months[2] freeze-thaw cycles.[2]

Solution

[3]

Experimental Workflow and Best Practices

To ensure the integrity of your experiments, it is crucial to follow a standardized workflow for

handling Methyllycaconitine citrate.
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Caption: Recommended workflow for handling and storing Methyllycaconitine citrate.

As a selective antagonist of the a7 nicotinic acetylcholine receptor (a7-nAChR), the proper
handling of Methyllycaconitine citrate is critical for obtaining reliable and reproducible results
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in neuroscience and drug development research.
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Caption: Simplified signaling pathway showing MLA's role as an a7-nAChR antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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